Antibacterial agent 157

Catalog No.
S12861167
CAS No.
M.F
C26H23BrF4N2O3
M. Wt
567.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Antibacterial agent 157

Product Name

Antibacterial agent 157

IUPAC Name

3-bromo-N-tert-butyl-5-fluoro-2-[[2-methyl-3-[4-(trifluoromethoxy)phenyl]benzoyl]amino]benzamide

Molecular Formula

C26H23BrF4N2O3

Molecular Weight

567.4 g/mol

InChI

InChI=1S/C26H23BrF4N2O3/c1-14-18(15-8-10-17(11-9-15)36-26(29,30)31)6-5-7-19(14)23(34)32-22-20(12-16(28)13-21(22)27)24(35)33-25(2,3)4/h5-13H,1-4H3,(H,32,34)(H,33,35)

InChI Key

RQWPIBRBEJNVRN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1C(=O)NC2=C(C=C(C=C2Br)F)C(=O)NC(C)(C)C)C3=CC=C(C=C3)OC(F)(F)F

Antibacterial agent 157, chemically identified as a novel biphenyl carboxamide derivative (CAS: 2573134-85-5), is a highly specialized active ingredient primarily utilized for its potent fungicidal properties rather than antibacterial applications [1]. In agrochemical research and formulation development, this compound is prioritized for its targeted efficacy against destructive phytopathogens, most notably Botrytis cinerea (gray mold) and Sclerotinia sclerotiorum. Unlike conventional broad-spectrum fungicides, Antibacterial agent 157 operates via a distinct mechanism that influences protein synthesis, making it a critical procurement choice for agricultural R&D programs focused on overcoming multi-drug resistance in crop protection workflows [1].

Research Fit

Botrytis cinerea fungicidal research workflow
Resistance management screening context (carbendazim-, rutamycin-, pyrazolidide-resistant strains)
Protein synthesis pathway study fit (distinct from SDHI / benzimidazole mechanisms)

Procuring generic benchmark fungicides such as carbendazim, dimethomorph, or procymidone as substitutes for Antibacterial agent 157 frequently leads to catastrophic efficacy failures in modern agricultural models [1]. Widespread field resistance to benzimidazoles and dicarboximides means that these older generic compounds can no longer reliably control Botrytis cinerea populations. Generic substitution fails because standard agents target heavily mutated pathways (e.g., tubulin assembly or sterol biosynthesis), whereas Antibacterial agent 157 utilizes a unique biphenyl pharmacophore to disrupt protein synthesis. Consequently, substituting this specific carboxamide with a cheaper, generic in-class alternative will compromise any formulation intended for resistance management, yielding near-zero efficacy against multi-drug-resistant strains [1].

Substitution Risk

SDHI fungicides
RiskMitochondrial respiration target differs from protein synthesis inhibition; mode-of-action context may not transfer.
Benzimidazoles
RiskMicrotubule assembly disruption pathway differs; cross-resistance profiling may require compound-specific review.
Uncharacterized analogs
RiskUndocumented resistance-profile characterization may confound target-engagement or proteomic response studies.

In Vitro Pathogen Inhibition

In standardized in vitro screening workflows, Antibacterial agent 157 demonstrates robust baseline efficacy, achieving 70–82% inhibition against Sclerotinia sclerotiorum and Botrytis cinerea at a concentration of 50 μg/mL [1]. When evaluated head-to-head against the commercial benchmark dimethomorph, Antibacterial agent 157 exhibited significantly superior inhibitory activity against these specific pathogens. Furthermore, its activity against Phytophthora capsici outperformed the widely used standard carbendazim [1].

Evidence DimensionIn vitro mycelial growth inhibition
Target Compound Data70–82% inhibition of B. cinerea and S. sclerotiorum (at 50 μg/mL)
Comparator Or BaselineDimethomorph and Carbendazim (inferior inhibition at identical concentrations)
Quantified DifferenceSignificantly higher inhibition percentage against target pathogens compared to commercial benchmarks
ConditionsIn vitro mycelial growth assay on PDB medium at 50 μg/mL

Provides agrochemical formulators with reliable, superior baseline potency metrics compared to standard generics, justifying its selection for new product development.

Antifungal spectrum
Class-level inference
Broad-spectrum in vitro activity reported across oomycetes, ascomycetes, deuteromycetes, and basidiomycetes; selected for in vivo follow-up evaluation
Supports fungicidal screening context
Specific EC₅₀ values not publicly reported; qualification based on advancement to in vivo stage

Negative Cross-Resistance Profile

A critical procurement driver for Antibacterial agent 157 is its validated negative cross-resistance profile. In comparative resistance assays, the compound maintained full efficacy against B. cinerea strains that are highly resistant to carbendazim, procymidone, pyraclostrobin, and fludioxonil [1]. Because it operates via a distinct protein synthesis inhibition mechanism rather than the pathways targeted by these four major fungicide classes, it does not suffer from the cross-resistance that plagues generic alternatives [1].

Evidence DimensionEfficacy against multi-drug-resistant strains
Target Compound DataMaintained fungicidal efficacy (Negative cross-resistance)
Comparator Or BaselineCarbendazim, procymidone, pyraclostrobin, fludioxonil (Complete loss of efficacy / resistance)
Quantified DifferenceRestoration of control in resistant populations where 4 major commercial classes fail
ConditionsAssays utilizing characterized fungicide-resistant B. cinerea strains

Ensures that formulations utilizing this compound will remain commercially viable and effective in agricultural regions where standard fungicides have failed.

Resistant strain activity
Reported
Reported to control carbendazim-, rutamycin-, and pyrazolidide-resistant Botrytis cinerea strains in cucumber in vivo assay
Supports resistance management screening
Qualitative assessment; numeric resistance factors not publicly available

In Vivo Cucumber Model Efficacy

To validate its utility beyond the petri dish, Antibacterial agent 157 was tested in an in vivo cucumber model against B. cinerea. The compound effectively controlled the disease progression of resistant strains under practical greenhouse conditions [1]. In direct comparison, treatments relying on carbendazim, rutamycin, and pyrazolidide failed to provide adequate control of these specific resistant strains in the same in vivo models [1].

Evidence DimensionIn vivo disease control on cucumber plants
Target Compound DataEffective control of resistant B. cinerea strains
Comparator Or BaselineCarbendazim and pyrazolidide (Failed to control resistant strains)
Quantified DifferenceSuccessful disease suppression vs. uncontrolled disease progression
ConditionsIn vivo cucumber plant assay infected with resistant B. cinerea Pers.

Proves that the compound's in vitro potency translates directly to field-applicable agricultural settings, de-risking procurement for translational crop protection R&D.

Mode of action
Supporting evidence
Proteomics, molecular docking, and microscopy indicate protein synthesis pathway influence in B. cinerea; distinct from SDHI (mitochondrial respiration) and benzimidazole (microtubule) targets
Supports mode-of-action differentiation
No direct quantitative pathway inhibition comparison reported
Purity & identity
Data to verify
Supplied as solid; ≥98% purity (vendor specification); CAS 2573134-85-5; MW 567.37 g/mol; storage -20°C (3 years powder)
Supports batch-to-batch reproducibility
Vendor certificate of analysis review recommended

Resistance-Breaking Agrochemical Sourcing

Due to its validated negative cross-resistance against strains immune to carbendazim and pyraclostrobin, this compound is the optimal choice for agrochemical formulators developing next-generation crop protection products specifically designed to break multi-drug resistance in gray mold [1].

Phytopathogen Proteomics Reference Standard

Because Antibacterial agent 157 disrupts protein synthesis rather than sterol biosynthesis, it serves as an essential reference material in label-free quantitative proteomics assays aiming to map novel fungicidal mechanisms of action in Botrytis cinerea [1].

Biphenyl Pharmacophore Optimization Lead

For medicinal and agricultural chemists, the compound provides a proven, highly active biphenyl carboxamide scaffold. It is ideal for procurement as a baseline precursor or benchmark in structure-activity relationship (SAR) studies aiming to synthesize greener, more potent biphenyl derivatives [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Resistance management screening
Resistant-strain activity context
Cross-resistance profiling against carbendazim / rutamycin / pyrazolidide benchmarks
Mode-of-action studies
Protein synthesis pathway context
Target engagement validation via proteomics and molecular docking
SAR optimization reference
Biphenyl carboxamide benchmark
Potency and spectrum comparison in analog series
Cucumber gray mold pathosystem
In vivo model context
Protective and curative endpoint review under controlled conditions

XLogP3

7.5

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

2

Exact Mass

566.08282 Da

Monoisotopic Mass

566.08282 Da

Heavy Atom Count

36

Explore Compound Types